6-Amino-2-(trifluoromethyl)nicotinic acid

• IUPAC Name: 6-amino-2-(trifluoromethyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H5F3N2O2/c8-7(9,10)5-3(6(13)14)1-2-4(11)12-5/h1-2H,(H2,11,12)(H,13,14)
• InChI Key: RVOSMYTZVAAZBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1C(=O)O)C(F)(F)F)N
• Molecular Formula: C7H5F3N2O2
• DSSTOX Substance ID: DTXSID201212034
• Molecular Weight: 206.12 g/mol
• CAS RN: 1060810-75-4

Description

6-Amino-2-(trifluoromethyl)nicotinic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research. It has been studied as a promising RNase H dual inhibitor, which could be a novel HIV-1 inhibitor.

Synthesis Analysis

A practical synthesis of 4-amino-2-(trifluoromethyl)nicotinic acid is described. 2-(Trifluoromethyl)pyridine was lithiated using lithium 2,2,6,6-tetramethylpiperidide (LTMP) in the presence of 1,3-dimethyl-2-imidazolidinone (DMI) and followed by CO2 quench to give the C-3 carboxylation product.

Molecular Structure Analysis

The molecular structure of 6-Amino-2-(trifluoromethyl)nicotinic acid can be found in databases like ChemSpider and PubChem.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-Amino-2-(trifluoromethyl)nicotinic acid include a density of 1.5±0.1 g/cm3, boiling point of 259.3±40.0 °C at 760 mmHg, vapour pressure of 0.0±0.6 mmHg at 25°C, and an enthalpy of vaporization of 52.5±3.0 kJ/mol.

Scientific Research Applications

HIV-1 Inhibitors

. . .

Pharmaceutical Intermediate

. This suggests that 6-Amino-2-(trifluoromethyl)nicotinic acid could also potentially be used as a pharmaceutical intermediate in the synthesis of various drugs.

Pesticide Research

. This suggests that 6-Amino-2-(trifluoromethyl)nicotinic acid could potentially be used in the development of new pesticides.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the target organs being the respiratory system.

Future Directions

The persistence of the AIDS epidemic, and the life-long treatment required, indicate the constant need for novel HIV-1 inhibitors. In this scenario, the HIV-1 Reverse Transcriptase (RT)-associated ribonuclease H (RNase H) function is a promising drug target. Therefore, compounds developed on the 2-amino-6-(trifluoromethyl)nicotinic acid scaffold, such as 6-Amino-2-(trifluoromethyl)nicotinic acid, could play a significant role in future research and drug development.

Mechanism of Action

Target of Action

The primary target of 6-Amino-2-(trifluoromethyl)nicotinic acid is the HIV-1 Reverse Transcriptase (RT)-associated ribonuclease H (RNase H) . This function is a promising drug target in the fight against HIV-1 .

Mode of Action

6-Amino-2-(trifluoromethyl)nicotinic acid interacts with its target, the RNase H function, by inhibiting both HIV-1 RT functions . It blocks the polymerase function even in the presence of mutations carried by circulating variants resistant to non-nucleoside inhibitors . It also interacts with conserved regions within the RNase H domain .

Biochemical Pathways

The compound affects the biochemical pathways related to the HIV-1 RT-associated RNase H function . By inhibiting this function, it disrupts the replication of the HIV-1 virus .

Pharmacokinetics

Its efficacy in inhibiting hiv-1 replication in cell-based assays suggests that it may have favorable adme (absorption, distribution, metabolism, and excretion) properties .

Result of Action

The result of the action of 6-Amino-2-(trifluoromethyl)nicotinic acid is the inhibition of HIV-1 replication in cell-based assays . The most promising compound developed on this scaffold inhibited RNase H function with an IC50 of 14 µM and HIV-1 replication in cell-based assays with a selectivity index greater than 10 .